Cas no 2344680-09-5 (5-{2-azabicyclo[2.1.1]hexan-5-yl}-N,N-dimethyl-1,3-oxazole-4-carboxamide)

• Product Name: 5-{2-azabicyclo[2.1.1]hexan-5-yl}-N,N-dimethyl-1,3-oxazole-4-carboxamide
• CAS No: 2344680-09-5
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• CID: 6403171
• PubChem ID: 139014482
• Update Time: 2025-05-26

5-{2-azabicyclo[2.1.1]hexan-5-yl}-N,N-dimethyl-1,3-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-6504236
• 2344680-09-5
• 5-{2-azabicyclo[2.1.1]hexan-5-yl}-N,N-dimethyl-1,3-oxazole-4-carboxamide

• Inchi： 1S/C11H15N3O2/c1-14(2)11(15)9-10(16-5-13-9)8-6-3-7(8)12-4-6/h5-8,12H,3-4H2,1-2H3
• InChI Key： GNOKFPQJWKFRCS-UHFFFAOYSA-N
• SMILES： O1C=NC(C(N(C)C)=O)=C1C1C2CC1CN2

Computed Properties

• Exact Mass: 221.116426730g/mol
• Monoisotopic Mass: 221.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 58.4Ų

Additional information on 5-{2-azabicyclo[2.1.1]hexan-5-yl}-N,N-dimethyl-1,3-oxazole-4-carboxamide

Introduction to 5-{2-azabicyclo[2.1.1]hexan-5-yl}-N,N-dimethyl-1,3-oxazole-4-carboxamide (CAS No. 2344680-09-5)

5-{2-azabicyclo[2.1.1]hexan-5-yl}-N,N-dimethyl-1,3-oxazole-4-carboxamide (CAS No. 2344680-09-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to a class of molecules characterized by a fused heterocyclic system, which is often associated with enhanced binding affinity and selectivity in drug design.

The molecular structure of 5-{2-azabicyclo[2.1.1]hexan-5-yl}-N,N-dimethyl-1,3-oxazole-4-carboxamide incorporates a bicyclic azabutane moiety linked to an N,N-dimethyl-substituted oxazole ring, terminated with a carboxamide group. This architecture provides multiple potential interaction points with biological targets, making it a promising candidate for further exploration in drug discovery programs.

In recent years, there has been a surge in interest regarding heterocyclic compounds as pharmacophores due to their diverse biological activities and favorable pharmacokinetic properties. The bicyclic system in 5-{2-azabicyclo[2.1.1]hexan-5-yl}-N,N-dimethyl-1,3-oxazole-4-carboxamide contributes to its rigidity, which can improve binding stability to protein targets. Additionally, the presence of nitrogen atoms in both the azabutane and oxazole rings allows for hydrogen bonding interactions, further enhancing its potential as a drug-like molecule.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors for therapeutic targets associated with various diseases. For instance, studies have suggested that oxazole derivatives exhibit inhibitory activity against certain enzymes and receptors involved in inflammation, cancer, and neurodegenerative disorders. The structural motif of 5-{2-azabicyclo[2.1.1]hexan-5-yl}-N,N-dimethyl-1,3-oxazole-4-carboxamide aligns well with these pharmacological profiles, making it an attractive scaffold for medicinal chemists.

Recent advances in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. These computational studies have revealed that the bicyclic azabutane portion can effectively occupy hydrophobic pockets of target proteins, while the oxazole ring and carboxamide group engage in critical polar interactions. Such insights have guided the optimization of analogs with improved potency and selectivity.

The synthesis of 5-{2-azabicyclo[2.1.1]hexan-5-yl}-N,N-dimethyl-1,3-oxazole-4-carboxamide presents unique challenges due to the complexity of its fused ring system. However, modern synthetic methodologies have made significant strides in facilitating access to such molecules. Techniques such as transition-metal-catalyzed cyclizations and asymmetric hydrogenations have been instrumental in constructing the desired framework efficiently and enantioselectively.

From a biological perspective, the N,N-dimethyl group on the oxazole ring is particularly noteworthy as it can modulate solubility and metabolic stability while maintaining binding affinity. This feature is crucial for developing compounds that exhibit favorable pharmacokinetic profiles in vivo. Preclinical studies have begun to explore the potential therapeutic applications of derivatives based on this scaffold, with promising results in models of inflammation and pain management.

The growing body of evidence supporting the utility of heterocyclic compounds like 5-{2-azabicyclo[2.1.1]hexan-5-yl}-N,N-dimethyl-1,3-oxazole-4-carboxamide underscores their importance in modern drug discovery. As research continues to uncover new biological targets and mechanisms underlying human diseases, compounds with diverse structural motifs will remain indispensable tools for developing innovative therapies.

In conclusion,5-{2-azabicyclo[2.1.1]hexan}-5 -yl)-N,N-dimethyl - 1 , 3 - oxazole - 4 - carboxamide (CAS No. 2344680 - 09 - 5) represents a compelling example of how structural complexity can be leveraged to develop biologically active molecules. Its unique architecture, combined with its predicted interactions with biological targets, make it a valuable asset in ongoing pharmaceutical research efforts. Further exploration of this compound and its derivatives holds promise for advancing our understanding of disease mechanisms and identifying novel therapeutic strategies.